Cas no 1171891-07-8 (5-Phenylpyridin-3-ylboronic acid pinacol ester)

• Product Name: 5-Phenylpyridin-3-ylboronic acid pinacol ester
• CAS No: 1171891-07-8
• MF: C₁₇H₂₀BNO₂
• MW: 281.157204627991
• MDL: MFCD13182146
• CID: 1206726
• PubChem ID: 57416492
• Update Time: 2025-07-29

5-Phenylpyridin-3-ylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MB12937
• SureCN3796275
• (5-Phenylpyridin-3-yl)boronic acid pinacol ester
• KB-105099
• 3-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• D-5186
• QC-4786
• 5-Phenylpyridine-3-boronic acid pinacol ester
• 5-Phenylpyridin-3-ylboronic acid pinacol ester
• AKOS015943024
• F18607
• MFCD13182146
• 5-Phenyl-3-pyridinyl boronic acid, pinacol ester
• DTXSID20726159
• (5-PHENYLPYRIDIN-3-YL)BORONIC ACID, PINACOL ESTER
• CS-0174958
• SCHEMBL3796275
• WWB89107
• 1171891-07-8
• Pyridine, 3-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD13182146
• Inchi： 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)15-10-14(11-19-12-15)13-8-6-5-7-9-13/h5-12H,1-4H3
• InChI Key： NWFQXEHKPNULNY-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 281.15900
• Monoisotopic Mass: 281.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 31.35000
• LogP: 3.04780

Additional information on 5-Phenylpyridin-3-ylboronic acid pinacol ester

5-Phenylpyridin-3-ylboronic acid pinacol ester (CAS No. 1171891-07-8): An Overview

5-Phenylpyridin-3-ylboronic acid pinacol ester (CAS No. 1171891-07-8) is a versatile boronic acid derivative that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is particularly valuable due to its unique structural features and reactivity, making it an essential building block for a wide range of applications.

The chemical structure of 5-Phenylpyridin-3-ylboronic acid pinacol ester consists of a pyridine ring substituted with a phenyl group at the 5-position and a boronic acid pinacol ester moiety at the 3-position. The presence of the boronic acid pinacol ester group imparts valuable reactivity and stability, enabling its use in various synthetic transformations, particularly in Suzuki-Miyaura cross-coupling reactions.

In recent years, 5-Phenylpyridin-3-ylboronic acid pinacol ester has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a key intermediate in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel antitumor agents. The researchers demonstrated that 5-Phenylpyridin-3-ylboronic acid pinacol ester can be efficiently coupled with various aryl halides to produce a diverse array of pyridine-based derivatives with potent antitumor activity.

Beyond medicinal chemistry, 5-Phenylpyridin-3-ylboronic acid pinacol ester has also found applications in materials science. Its ability to form stable and functionalized materials through cross-coupling reactions has led to the development of novel polymers and organic semiconductors. A recent study in Advanced Materials reported the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers exhibit excellent performance in organic photovoltaic devices and field-effect transistors.

The synthetic versatility of 5-Phenylpyridin-3-ylboronic acid pinacol ester is further enhanced by its compatibility with various functional groups and reaction conditions. This makes it an attractive choice for chemists working on complex molecule synthesis. Additionally, the compound's stability under typical reaction conditions ensures high yields and reproducibility in synthetic protocols.

In terms of safety and handling, 5-Phenylpyridin-3-ylboronic acid pinacol ester is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory safety guidelines to ensure safe handling and storage. The compound should be stored in a cool, dry place away from incompatible materials.

To summarize, 5-Phenylpyridin-3-ylboronic acid pinacol ester (CAS No. 1171891-07-8) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers and chemists working on advanced materials and bioactive molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.